Cas no 1446410-24-7 (6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole)

• Product Name: 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole
• CAS No: 1446410-24-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6397551
• PubChem ID: 107627645
• Update Time: 2025-08-03

6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole
• 1446410-24-7
• EN300-1145428

• Inchi： 1S/C11H14BrN/c1-7-9(12)5-4-8-10(7)13-6-11(8,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： RIGINCSQWHIRSC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1C)NCC2(C)C

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No. 1446410-24-7 and Product Name: 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole

The compound with the CAS number 1446410-24-7 and the product name 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its brominated indole backbone and methylated substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of indole derivatives has been a focal point in medicinal chemistry due to their broad spectrum of pharmacological effects. The presence of a bromine atom at the 6-position of the indole ring enhances the electrophilicity of the molecule, facilitating various functionalization reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in constructing complex molecular architectures. Additionally, the 3,3,7-trimethyl substituents introduce steric and electronic effects that can modulate the bioactivity of the compound. These structural elements make 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole a versatile intermediate for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For instance, indole derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The brominated indole core can serve as a recognition element for specific binding sites on target proteins, while the methyl groups can fine-tune the pharmacokinetic properties of the resulting drug candidates. This balance between structural complexity and functional diversity has positioned 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole as a promising candidate for further investigation.

Recent research has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Studies have demonstrated that modifications at specific positions within the indole ring can significantly alter the biological profile of these molecules. For example, the introduction of halogen atoms at strategic locations can enhance binding affinity and selectivity. The 6-bromo substituent in particular has been shown to improve metabolic stability and reduce off-target effects in drug candidates. These findings underscore the value of carefully designed synthetic strategies to optimize lead compounds for clinical development.

The pharmaceutical industry has increasingly recognized the need for innovative molecular scaffolds to combat emerging challenges such as drug resistance and multifactorial diseases. The structural versatility of 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole allows chemists to explore diverse chemical space by incorporating additional functional groups or altering existing ones. This flexibility is crucial for generating compounds with enhanced efficacy and reduced toxicity. Moreover, advances in computational chemistry have enabled virtual screening approaches to accelerate the identification of promising candidates from large libraries of analogs.

Another area where this compound shows promise is in oncology research. Indole derivatives have been implicated in various cellular processes related to cancer progression, including cell proliferation, apoptosis, and angiogenesis. The unique structural features of 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole make it an attractive starting point for developing novel anticancer agents. By leveraging its brominated indole core and methylated side chains, researchers can design molecules that selectively inhibit key enzymes or receptors involved in tumor growth. Preliminary studies suggest that derivatives of this compound exhibit potent antitumor activity in vitro and in vivo.

The synthesis of complex organic molecules has been revolutionized by modern catalytic methods that enable efficient and scalable production processes. The preparation of 6-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole involves multi-step reactions that highlight these advancements in synthetic methodology. Key steps include bromination at the 6-position, followed by selective methylation at positions 3 and 7. Each reaction is carefully optimized to ensure high yield and purity while minimizing unwanted side products. Such precision is essential for producing high-quality intermediates suitable for subsequent biological testing.

In conclusion,6-bromo-3, 3, 7-trimethyl, 2, 3-dihydro, 1H-indole (CAS No.: 1446410–24–7) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly play a significant role in shaping future advances in drug discovery.